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Compound of Interest

Compound Name: 3-Butenyltrimethylsilane

Cat. No.: B1266924

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 3-
Butenyltrimethylsilane, a versatile organosilane compound. The information is presented to
be a valuable resource for professionals in research and development.

Core Physical Properties

3-Butenyltrimethylsilane is a colorless to brown clear liquid at room temperature.[1] It is
known to be sensitive to air and moisture and is highly flammable.[1] For optimal stability, it is
recommended to store the compound in a cool, dark place under an inert gas atmosphere.[1]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 3-
Butenyltrimethylsilane.
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Physical Property Value Source(s)
Molecular Formula C7H16Si [21[3114]
Molecular Weight 128.29 g/mol [21[31[5]
Density 0.733 g/cm? [2][3]
Boiling Point 112-113 °C [1][6]
Melting Point <0°C [2][5][6]
Flash Point 11.8-12°C [1112]
Refractive Index 1.4102 [51[6]
Purity (by GC) >98.0% [1]

Experimental Protocols

While the specific experimental records for the determination of the physical properties of 3-
Butenyltrimethylsilane are not detailed in the available literature, the following are the
standard methodologies that are broadly applied for such characterizations.

o Density Measurement: The density of a liquid compound like 3-Butenyltrimethylsilane is
typically determined using a pycnometer or a digital density meter. The mass of a known
volume of the substance is measured at a specific temperature, often 20°C or 25°C, to
calculate the density.

» Boiling Point Determination: The boiling point is measured by distillation or using a
specialized apparatus. The temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure is recorded as the boiling point. For accuracy, this is often
reported at a standard pressure of 760 mmHg.

¢ Melting Point Determination: To determine the melting point of a substance that is liquid at
room temperature, the sample is first frozen. The temperature at which the solid phase
transitions to the liquid phase upon slow heating is then recorded. This is typically performed
using a melting point apparatus.
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o Flash Point Measurement: The flash point is determined using either an open-cup or a
closed-cup apparatus. The temperature of the liquid is gradually increased, and an ignition
source is periodically passed over the surface. The flash point is the lowest temperature at
which the vapors of the liquid ignite.

o Refractive Index Measurement: The refractive index is measured using a refractometer. A
drop of the liquid is placed on the prism of the instrument, and the refractive index is read
directly from the scale or digital display. This measurement is typically performed at a
specific temperature and wavelength of light (e.g., the sodium D-line).

o Purity Analysis by Gas Chromatography (GC): The purity of volatile compounds like 3-
Butenyltrimethylsilane is commonly assessed using gas chromatography. The sample is
vaporized and passed through a column. The components separate based on their boiling
points and interactions with the column's stationary phase. A detector measures the amount
of each component, and the purity is reported as the percentage of the main peak area
relative to the total area of all peaks.

Visualizations

The following diagram illustrates a general experimental workflow for the physical and chemical
characterization of a liquid sample such as 3-Butenyltrimethylsilane.
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General Experimental Workflow for Liquid Chemical Characterization

Sample Handling

Liquid Sample:
3-Butenyltrimethylsilane

Handling under
Inert Atmosphere
(e.g., Argon, Nitrogen)

Purity and Structural Analysis

Purity Analysis
(Gas Chromatography)

Physical Property Determination Safety Assessment

Density Boiling Point Refractive Index Structural Confirmation Flash Point
Measurement Determination Measurement (NMR, IR Spectroscopy) Measurement

Data Analysis land Reporting

Data Compilation
and Analysis

Technical Report
Generation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1266924?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: A flowchart illustrating the typical experimental workflow for characterizing the physical
and chemical properties of a liquid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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